
Application of Sudan Red B in Forensic Science
for Lipid Detection

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sudan Red B

Cat. No.: B1584857 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Sudan Red B (also known as Sudan Red 7B, Solvent Red 19) is a fat-soluble diazo dye

traditionally used for staining lipids, triglycerides, and lipoproteins in various biological and

industrial applications. In the realm of forensic science, its lipophilic nature makes it a valuable

tool for the detection of latent fingerprints, particularly on non-porous surfaces that are

contaminated with greasy or oily residues. The dye works by physically dissolving in the lipid

components of the fingerprint deposit, rendering the latent print visible as a red-colored

impression. This document provides detailed application notes and protocols for the use of

Sudan Red B in forensic lipid detection.

Principle of Action
The mechanism of Sudan Red B in developing latent fingerprints is based on the principle of

"like dissolves like." Latent fingerprint residue is a complex mixture of secretions from eccrine,

apocrine, and sebaceous glands. Sebaceous gland secretions are rich in lipids, including fatty

acids, triglycerides, and cholesterol. Sudan Red B, being a non-polar, hydrophobic molecule,

has a high affinity for these lipid components. When a surface bearing a latent fingerprint is

treated with a Sudan Red B solution, the dye molecules partition from the solvent into the lipid-

rich residue of the fingerprint, staining it a distinct red color. This process makes the otherwise

invisible latent print visible to the naked eye.
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Applications in Forensic Science
The primary application of Sudan Red B in forensic science is the development of latent

fingerprints. It is particularly effective on:

Non-porous surfaces: Such as glass, plastics, metals, and finished wood.

Greasy or waxy surfaces: Where traditional powdering methods may be less effective.

Surfaces contaminated with food residues or cosmetics.

While it can be used on its own, it is often employed as part of a sequential processing

workflow for fingerprint detection.

Quantitative Data Summary
Quantitative data on the performance of Sudan Red B for latent fingerprint development is not

extensively documented in publicly available literature. The following table provides a

qualitative and comparative summary based on general knowledge of lipid-staining dyes in

forensic applications.
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Parameter Sudan Red B Sudan Black B Oil Red O Notes

Primary Target

Sebaceous (lipid)

components of

fingerprint

residue

Sebaceous (lipid)

components of

fingerprint

residue

Sebaceous (lipid)

and other water-

insoluble

components

All are effective

on greasy or oily

prints.

Color of

Developed Print
Red Blue-Black Red

The choice of

dye can depend

on the color of

the substrate for

better contrast.

Primary Surface

Type

Non-porous,

especially with

greasy

contamination

Non-porous,

especially with

greasy

contamination

Porous (wet or

dry) and some

non-porous

surfaces

Oil Red O shows

particular

effectiveness on

wet items.

Sensitivity

(General)
Moderate Moderate to High Moderate to High

Sensitivity can

be influenced by

the specific

formulation and

substrate.

Ease of Use

Relatively simple

immersion

technique

Relatively simple

immersion

technique

Relatively simple

immersion

technique

All require

preparation of a

working solution.

Interference

May interfere

with subsequent

DNA analysis

May interfere

with subsequent

DNA analysis

May interfere

with subsequent

DNA analysis

It is generally

advisable to

attempt DNA

recovery before

chemical

enhancement.

Experimental Protocols
Protocol 1: Preparation of Sudan Red B Working
Solution
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Materials:

Sudan Red B powder

Ethanol (95%)

Deionized or distilled water

Glass beaker

Magnetic stirrer and stir bar

Graduated cylinders

Storage bottle (amber glass recommended)

Procedure:

Weigh 15 g of Sudan Red B powder and place it into a clean 2-liter glass beaker.

Add 1 liter of 95% ethanol to the beaker.

Place the beaker on a magnetic stirrer and stir the mixture until the Sudan Red B is fully

dissolved. This may take several minutes.

Slowly add 500 ml of deionized water to the solution while continuing to stir.

Continue stirring for an additional 10-15 minutes to ensure the solution is homogenous.

Transfer the working solution to a clearly labeled amber glass storage bottle. The solution

has a good shelf life when stored at room temperature away from direct light.

Protocol 2: Development of Latent Fingerprints on Non-
Porous Surfaces
Materials:

Sudan Red B working solution
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Item with suspected latent fingerprints (e.g., glass, plastic, metal)

Processing tray (glass or stainless steel)

Wash bottle with deionized water

Drying rack or absorbent paper

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

Visual Examination: Before any chemical treatment, visually inspect the item for any visible

fingerprints under various lighting conditions (e.g., oblique lighting). Photograph any visible

prints.

Preparation: Pour a sufficient amount of the Sudan Red B working solution into a clean

processing tray to fully immerse the area of interest on the item.

Immersion: Carefully immerse the item in the Sudan Red B solution. The immersion time

can vary depending on the substrate and the quality of the print, but a typical starting point is

1-2 minutes.

Rinsing: Remove the item from the staining solution and rinse it gently with a stream of

deionized water from a wash bottle. The rinsing step is crucial to remove excess dye from

the background and enhance the contrast of the developed print.

Drying: Allow the item to air dry completely on a drying rack or by placing it on absorbent

paper. Do not use heat to accelerate drying as this may damage the developed print.

Examination and Photography: Once dry, examine the item for developed fingerprints.

Photograph any developed prints using appropriate photographic techniques and lighting to

maximize contrast. A red or orange barrier filter may be beneficial.

Safety Precautions
Sudan Red B is a chemical dye and should be handled with appropriate care. Always wear

suitable personal protective equipment, including gloves, safety glasses, and a lab coat.
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Work in a well-ventilated area or under a fume hood, especially when preparing the working

solution.

Avoid inhalation of the powder and contact with skin and eyes.

Store the Sudan Red B powder and working solution in clearly labeled containers in a cool,

dry, and dark place.

Dispose of used solutions and contaminated materials in accordance with local regulations

for chemical waste.
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Caption: Experimental workflow for latent fingerprint development using Sudan Red B.
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Caption: Logical relationship of Sudan Red B application in forensic science.

To cite this document: BenchChem. [Application of Sudan Red B in Forensic Science for
Lipid Detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584857#sudan-red-b-application-in-forensic-
science-for-lipid-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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